SEN461
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Overview
Description
SEN461 is a Wnt inhibitor/Axin stabilizer.
Scientific Research Applications
Wnt Signaling Inhibition in Glioblastoma Cells
SEN461, a small molecule, has been identified as an inhibitor of the canonical Wnt signaling pathway in Glioblastoma multiforme (GBM) cells. This pathway's inhibition by SEN461 is characterized by Axin stabilization, increased β-catenin phosphorylation/degradation, and reduced tumor growth in a GBM xenograft model. This highlights SEN461's potential as a therapeutic approach for GBM treatment (De Robertis et al., 2013).
Process Development for SEN461
The scalable production process of SEN461 has been developed, detailing a practical route involving nine chemical steps. This development is significant for enabling the preparation of SEN461 in multihundred gram quantities, facilitating its application in clinical settings (Betti et al., 2013).
Inhibition of Wnt Pathway in Sarcoma
Research on various sarcoma cell lines showed that SEN461 stabilizes Axin1, a negative regulator of the Wnt signaling pathway. This stabilization results in inhibition of canonical Wnt signaling, reducing the transformed phenotype and suggesting a therapeutic strategy for certain types of sarcomas (De Robertis et al., 2014).
Characterization and Optimization of SEN461
A series of quinazoline-2,4-diones, including SEN461, were studied for their role as inhibitors of the canonical Wnt pathway. SEN461 was identified as a lead compound with improved ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, active in vitro and in vivo in glioblastoma, gastric, and sarcoma tumors. This work is critical for the therapeutic treatment of these cancers (Nencini et al., 2015).
properties
CAS RN |
1287727-28-9 |
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Molecular Formula |
C25H34N4O6 |
Molecular Weight |
486.56 |
IUPAC Name |
trans-6-Methoxy-3-{4-[4-(2-methoxy-acetyl)-piperazine-1-carbonyl]-cyclohexylmethyl}-1-methyl-1H-quinazoline-2,4-dione |
InChI |
InChI=1S/C25H34N4O6/c1-26-21-9-8-19(35-3)14-20(21)24(32)29(25(26)33)15-17-4-6-18(7-5-17)23(31)28-12-10-27(11-13-28)22(30)16-34-2/h8-9,14,17-18H,4-7,10-13,15-16H2,1-3H3/t17-,18- |
InChI Key |
CYIHQUXKBWFESS-IYARVYRRSA-N |
SMILES |
O=C(N1C[C@H]2CC[C@H](C(N3CCN(C(COC)=O)CC3)=O)CC2)N(C)C4=C(C=C(OC)C=C4)C1=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SEN461; SEN-461; SEN 461; |
Origin of Product |
United States |
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